BENGHE Foundational & Exploratory

Check Availability & Pricing

Corilagin: A Technical Guide for Academic and
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Corilagin (Standard)

Cat. No.: B7819201

For Researchers, Scientists, and Drug Development Professionals

Abstract

Corilagin, a prominent member of the ellagitannin family, has garnered significant attention
within the scientific community for its diverse and potent pharmacological activities. This
technical guide provides a comprehensive overview of corilagin, with a focus on its applications
in academic research and drug development. It details the compound's physicochemical
properties, summarizes its key biological effects through quantitative data, and offers detailed
experimental protocols for its study. Furthermore, this guide presents visual representations of
the primary signaling pathways modulated by corilagin, offering a deeper understanding of its
mechanisms of action.

Physicochemical Properties

Corilagin (3-1-O-galloyl-3,6-(R)-hexahydroxydiphenoyl-d-glucose) is a hydrolyzable tannin
found in a variety of medicinal plants.[1][2] Its fundamental properties are crucial for its
handling, formulation, and interpretation in experimental settings.
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Property Value References
Molecular Formula C27H2201s [2]
Molecular Weight 634.45 g/mol [2]
Off-white acicular crystalline
Appearance [2]
powder
Soluble in Dimethyl sulfoxide
(DMSO), Methanol, Ethanol,
Acetone, and Dimethyl
formamide (DMF).[2][3]
Solubility Specific solubilities include: [2][3]
~25 mg/mL in Ethanol, ~25
mg/mL in DMSO, ~20 mg/mL
in DMF, and ~5 mg/mL in PBS
(pH 7.2).[3]
Storage Store at -20°C. [3]

Biological Activities and Quantitative Data

Corilagin exhibits a broad spectrum of biological activities, including anticancer, anti-

inflammatory, antioxidant, antiviral, and hepatoprotective effects. The following tables

summarize key quantitative data from various studies.

Anticancer Activity (ICso Values)
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Cell Line Cancer Type ICs0 (M) References
Hepatocellular

Bel7402 _ 245 [2]
Carcinoma
Hepatocellular

SMMC7721 _ 23.4 [2]
Carcinoma

A549 Lung Cancer 28.8+1.2 [41[5]

SKOv3ip Ovarian Cancer 160 [4]

Hey Ovarian Cancer 160 [4]

Chang-liver (Normal) - 131.4 [2]

Antiviral Activity (ECso Values)

Virus Assay ECso References
Inhibition of viral

SARS-CoV-2 replication in cell 0.13 pmol/L [61[7]
culture

, Reduction of

Human Enterovirus 71 totoxicity in Vi — 8]
cytotoxicity in Vero : m

(EV71) Yy Yy Mg
cells

o Reduction of

Coxsackievirus A16 rotoxicity in V — 8]
cytotoxicity in Vero . m

(CA16) Yy Yy Hg
cells

Antioxidant Activity (ICso Values)

Assay ICso0 References

H202 scavenging 76.85 pg/mL [9]

NO scavenging 66.64 pg/mL 9]

*OH scavenging 26.68 pg/mL 9]

DPPH scavenging

8-fold lower than Trolox

[10]
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Key Signhaling Pathways and Mechanisms of Action

Corilagin exerts its biological effects by modulating several critical intracellular signaling
pathways. Understanding these pathways is key to elucidating its therapeutic potential.

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a central regulator of inflammation, immunity,
cell survival, and proliferation. Corilagin has been shown to inhibit the activation of NF-kB.[4]
This is achieved by preventing the degradation of IkBa, the inhibitory protein of NF-kB. By
stabilizing 1kBa, corilagin sequesters NF-kB in the cytoplasm, preventing its translocation to the
nucleus and subsequent transcription of pro-inflammatory and pro-survival genes.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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